molecular formula C6H6N2O7S2 B8043867 (3-Nitrophenyl)sulfonylsulfamic acid

(3-Nitrophenyl)sulfonylsulfamic acid

Cat. No.: B8043867
M. Wt: 282.3 g/mol
InChI Key: BTCYXJPTEVVIQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Nitrophenyl)sulfonylsulfamic acid is a sulfonamide derivative with a nitro group at the meta position of the phenyl ring. It is a key intermediate in pharmaceutical synthesis, particularly in the production of compounds like calcium channel blockers. Its structure combines a sulfonyl group (-SO₂-) and a sulfamic acid (-NHSO₃H) moiety, contributing to its reactivity and stability in acidic or alkaline conditions . The available data focuses on structurally related impurities, such as Ben-1 acid and Ben-bis impurity, which share the 3-nitrophenylpyridine core but lack sulfonylsulfamic functionalities.

Properties

IUPAC Name

(3-nitrophenyl)sulfonylsulfamic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6N2O7S2/c9-8(10)5-2-1-3-6(4-5)16(11,12)7-17(13,14)15/h1-4,7H,(H,13,14,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTCYXJPTEVVIQE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)S(=O)(=O)NS(=O)(=O)O)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6N2O7S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Nitrophenyl)sulfonylsulfamic acid typically involves the nitration of phenylsulfonylsulfamic acid. The reaction conditions require careful control of temperature and the use of nitrating agents such as nitric acid.

Industrial Production Methods: On an industrial scale, the production of (3-Nitrophenyl)sulfonylsulfamic acid involves large-scale nitration processes, ensuring consistent quality and yield. The process is optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

(3-Nitrophenyl)sulfonylsulfamic acid: undergoes various types of chemical reactions, including:

  • Oxidation: The nitro group can be further oxidized under specific conditions.

  • Reduction: Reduction reactions can be performed to convert the nitro group to an amine.

  • Substitution: The compound can undergo nucleophilic substitution reactions at the sulfonyl group.

Common Reagents and Conditions:

  • Oxidation: Potassium permanganate, hydrogen peroxide.

  • Reduction: Iron powder, hydrogen gas.

  • Substitution: Aqueous sodium hydroxide, halides.

Major Products Formed:

  • Oxidation: Nitrobenzoic acid derivatives.

  • Reduction: Aniline derivatives.

  • Substitution: Sulfonyl halides.

Scientific Research Applications

(3-Nitrophenyl)sulfonylsulfamic acid: has diverse applications in scientific research:

  • Chemistry: Used as a reagent in organic synthesis and analytical chemistry.

  • Biology: Employed in biochemical assays and enzyme inhibition studies.

  • Medicine: Investigated for its potential therapeutic properties and drug development.

  • Industry: Utilized in the production of dyes, pigments, and other chemical intermediates.

Mechanism of Action

(3-Nitrophenyl)sulfonylsulfamic acid: is compared with other similar compounds, such as sulfamic acid and nitrophenol derivatives . Its uniqueness lies in the combination of the nitro and sulfonyl groups, which confer distinct chemical properties and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The evidence highlights two impurities closely related to the 3-nitrophenyl pharmacophore: Ben-1 acid and Ben-bis impurity.

Ben-1 Acid: 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic Acid

  • Structure : Contains a dihydropyridine ring with two carboxylic acid groups and a 3-nitrophenyl substituent.
  • Synthesis : Formed via alkaline ester hydrolysis of dimethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylate (Scheme 1) .
  • Impurity Profile : Found in Ben-1 intermediate batches at 0.15%–0.55% .

Ben-Bis Impurity: Bis(1-benzylpiperidin-3-yl) 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylate Dihydrochloride

  • Structure : A dimeric ester derivative of Ben-1 acid with benzylpiperidine groups.
  • Formation Mechanism : Generated when residual Ben-1 acid reacts with 1-benzylpiperidin-3-ol during downstream processing .
  • Impurity Range : Detected at 0.05%–0.30% in final drug batches .

Key Differences from (3-Nitrophenyl)sulfonylsulfamic Acid

Property (3-Nitrophenyl)sulfonylsulfamic Acid (Hypothetical) Ben-1 Acid Ben-Bis Impurity
Core Structure Sulfonylsulfamic acid Dihydropyridine dicarboxylic acid Dihydropyridine diester
Reactivity Likely acidic due to sulfamic group Acidic (carboxylic acids) Neutral (ester groups)
Synthetic Pathway Not described in evidence Alkaline hydrolysis Esterification with alcohols
Impurity Contribution N/A 0.15%–0.55% 0.05%–0.30%

Research Findings and Implications

  • Stability Concerns : Ben-1 acid and its derivatives demonstrate sensitivity to alkaline conditions, which aligns with the behavior of nitroaryl compounds. This suggests that (3-Nitrophenyl)sulfonylsulfamic acid may also require pH-controlled environments during synthesis .
  • Impurity Mitigation : The correlation between Ben-1 acid levels and Ben-bis impurity formation underscores the importance of minimizing residual acids in intermediates. Similar strategies (e.g., rigorous purification) could apply to sulfonylsulfamic acid derivatives .

Limitations of Available Evidence

Instead, it focuses on dihydropyridine-based impurities with a 3-nitrophenyl group. Further studies are required to characterize the synthesis, stability, and impurity profile of sulfonylsulfamic acid derivatives.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.